Cas no 101383-42-0 (1,2-Propanedione,1-[(6R)-2-amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl]- (9CI))
101383-42-0 structure
Product Name:1,2-Propanedione,1-[(6R)-2-amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl]- (9CI)
CAS No:101383-42-0
MF:C9H11N5O3
MW:237.215340852737
CID:140472
PubChem ID:135440065
Update Time:2025-04-19
1,2-Propanedione,1-[(6R)-2-amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanedione,1-[(6R)-2-amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl]- (9CI)
- 1-[(6R)-2-amino-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl]propane-1,2-dione
- 1-[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-1H-pteridin-6-yl]propane-1,2- dione
- 6(R)-Pyruvoyltetra-hydropterin
- 1,2-Propanedione, 1-(2-amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)-(R)
- 1,2-Propanedione, 1-[(6R)-2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl]-
- 1,2-Propanedione, 1-[(6R)-2-amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl]
- PPH4
- 101383-42-0
- 1-[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-3H-pteridin-6-yl]propane-1,2-dione
- (6R)-6-pyruvoyl-5,6,7,8-tetrahydropterin
- (6R)-6-pyruvoyl tetrahydropterin
- V5W5D2642S
- Q64221167
- 6-Pyruvoyl tetrahydropteridine
- 1,2-Propanedione, 1-((6R)-2-amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)
- CHEBI:136564
- 6-pyr-uvoyl-5,6,7,8-tetrahydropterin
- DTXSID90906108
- (R)-dyspropterin
- 1-((6R)-2-Azanyl-4-oxidanyl-5,6,7,8-tetrahydropteridin-6-yl)propane-1,2-dione
- UNII-V5W5D2642S
- Pyruvoyl-H4-pterin
- WBJZXBUVECZHCE-SCSAIBSYSA-N
- 1-(4-Hydroxy-2-imino-1,2,5,6,7,8-hexahydropteridin-6-yl)propane-1,2-dione
- 1-[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-1H-pteridin-6-yl]propane-1,2-dione
-
- Inchi: 1S/C9H11N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h4,12H,2H2,1H3,(H4,10,11,13,14,17)/t4-/m1/s1
- InChI Key: WBJZXBUVECZHCE-SCSAIBSYSA-N
- SMILES: O=C(C(C)=O)[C@H]1CNC2=C(C(NC(N)=N2)=O)N1
Computed Properties
- Exact Mass: 237.08633
- Monoisotopic Mass: 237.086189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126
- XLogP3: -1.7
Experimental Properties
- Density: 1.86
- Boiling Point: 449.4°C at 760 mmHg
- Flash Point: 225.6°C
- Refractive Index: 1.821
- PSA: 125.68
- LogP: -0.66540
1,2-Propanedione,1-[(6R)-2-amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl]- (9CI) Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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